p-Terphenyl p-Terphenyl P-terphenyl appears as white or light-yellow needles or leaves. mp: 212-213° C, bp 376°C. Density: 1.23 g/cm3. Insoluble in water. Soluble in hot benzene. Very soluble in hot ethyl alcohol. Usually shipped as a solid mixture with its isomers o-terphenyl and m-terphenyl that is used as a heat-transfer fluid.
1,4-diphenylbenzene is a para-terphenyl that consists of benzene attached to two phenyl units at positions 1 and 4 respectively.
Brand Name: Vulcanchem
CAS No.: 92-94-4
VCID: VC0122091
InChI: InChI=1S/C18H14/c1-3-7-15(8-4-1)17-11-13-18(14-12-17)16-9-5-2-6-10-16/h1-14H
SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C3=CC=CC=C3
Molecular Formula: C18H14
Molecular Weight: 230.3 g/mol

p-Terphenyl

CAS No.: 92-94-4

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VCID: VC0122091

Molecular Formula: C18H14

Molecular Weight: 230.3 g/mol

p-Terphenyl - 92-94-4

CAS No. 92-94-4
Product Name p-Terphenyl
Molecular Formula C18H14
Molecular Weight 230.3 g/mol
IUPAC Name 1,4-diphenylbenzene
Standard InChI InChI=1S/C18H14/c1-3-7-15(8-4-1)17-11-13-18(14-12-17)16-9-5-2-6-10-16/h1-14H
Standard InChIKey XJKSTNDFUHDPQJ-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)C2=CC=C(C=C2)C3=CC=CC=C3
Canonical SMILES C1=CC=C(C=C1)C2=CC=C(C=C2)C3=CC=CC=C3
Boiling Point 761 °F at 760 mm Hg (NIOSH, 2016)
376.0 °C
376 °C
761°F
Colorform COLORLESS OR LIGHT-YELLOW SOLID
White or light-yellow solid.
Density 1.23 (NIOSH, 2016)
1.234 AT 0 °C
1.23
Flash Point 405 °F (NIOSH, 2016)
405 °F
405°F
Melting Point 415 °F (NIOSH, 2016)
210.1 °C
415°F
Physical Description P-terphenyl appears as white or light-yellow needles or leaves. mp: 212-213° C, bp 376°C. Density: 1.23 g/cm3. Insoluble in water. Soluble in hot benzene. Very soluble in hot ethyl alcohol. Usually shipped as a solid mixture with its isomers o-terphenyl and m-terphenyl that is used as a heat-transfer fluid.
White or light-yellow solid.
Description P-terphenyl appears as white or light-yellow needles or leaves. mp: 212-213° C, bp 376°C. Density: 1.23 g/cm3. Insoluble in water. Soluble in hot benzene. Very soluble in hot ethyl alcohol. Usually shipped as a solid mixture with its isomers o-terphenyl and m-terphenyl that is used as a heat-transfer fluid.
1,4-diphenylbenzene is a para-terphenyl that consists of benzene attached to two phenyl units at positions 1 and 4 respectively.
Solubility Insoluble (NIOSH, 2016)
7.82e-08 M
SOL IN BENZENE & ETHANOL (ORDER OF SOLUBILITY IN THESE SUBSTANCES DECR FROM ORTHO TO PARA FORM)
Sparingly soluble in lower alcohols and glycols; soluble in common aromatic solvents.
Water solubility = 1.79X10-2 mg/l at 25 °C
Insoluble
Synonyms 1,1’:4’,1’’-Terphenyl; 4-Phenyl-1,1’-biphenyl; 1,4-Diphenylbenzene; 4-Phenylbiphenyl; NSC 6810; PT; PTP; Santowax P; T 3203; TP; TP (scintillator); p-Diphenylbenzene; p-Phenylene Trimer; p-Triphenyl;
Vapor Pressure Very low (NIOSH, 2016)
1.00e-07 mmHg
Very low
PubChem Compound 7115
Last Modified Nov 11 2021
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